Cas no 3466-15-7 (Cyperotundone)

• Product Name: Cyperotundone
• CAS No: 3466-15-7
• MF: C₁₅H₂₂O
• MW: 218.334584712982
• CID: 2000766
• PubChem ID: 12308615
• Update Time: 2025-10-29

Cyperotundone Chemical and Physical Properties

Names and Identifiers

• (3aR)-1,4t,9,9-Tetramethyl-5,6,7,8-tetrahydro-4H-3ar,7c-methano-azulen-2-on
• (3aR)-1,4t,9,9-tetramethyl-5,6,7,8-tetrahydro-4H-3ar,7c-methano-azulen-2-one
• alpha-cyperotundone
• Cyperotundone
• α-cyperotundone
• (+)-Cyperotundone
• Cyperenone
• Isopatchoulenone
• s3303
• (3aR,4R,7R)-1,4,9,9-Tetramethyl-3,4,5,6,7,8-hexahydro-2H-3a,7-methanoazulen-2-one
• 3H-3a,7-Methanoazulen-2(4H)-one, 5,6,7.alpha.,8-tetrahydro-1,4.alpha.,9,9-tetramethyl-
• 3H-3a,7-Methanoazulen-2(4H)-one, 5,6,7,8-tetrahydro-1,4,9,9-tetramethyl-, (3aR,4R,7R)-
• 3H-3a,7-Methanoazulen-2(4H)-one, 5,6,7,8-tetrahydro-1,4,9,9-tetramethyl-, [3a
• DTXSID901316512
• (3aR,4R,7R)-1,4,9,9-Tetramethyl-5,6,7,8-tetrahydro-3H-3a,7-methanoazulen-2(4H)-one
• (1R,7R,10R)-4,10,11,11-tetramethyltricyclo[5.3.1.01,5]undec-4-en-3-one
• E88749
• GIGKXOAUYMWORB-OSQNNJELSA-N
• 3H-3a,7-Methanoazulen-2(4H)-one, 5,6,7,8-tetrahydro-1,4,9,9-tetramethyl-, [3aR-(3a.alpha.,4.beta.,7.alpha.)]-
• 3H-3a,7-Methanoazulen-2(4H)-one, 5,6,7.alpha.,8-tetrahydro-1,4.alpha.,9,9-tetramethyl-, (+)-
• HY-N3004
• CS-0022904
• 3466-15-7
• DA-62607
• (1R,7R,10R)-4,10,11,11-tetramethyltricyclo[5.3.1.0(1),?]undec-4-en-3-one

• Inchi： 1S/C15H22O/c1-9-5-6-11-7-12-10(2)13(16)8-15(9,12)14(11,3)4/h9,11H,5-8H2,1-4H3/t9-,11-,15+/m1/s1
• InChI Key： GIGKXOAUYMWORB-OSQNNJELSA-N
• SMILES： O=C1C(C)=C2C[C@H]3CC[C@@H](C)[C@]2(C1)C3(C)C

Computed Properties

• Exact Mass: 218.167065321 g/mol
• Monoisotopic Mass: 218.167065321 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.33
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 1.03±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 48 ºC
• Solubility: Almost insoluble (0.061 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Natural Products and Extracts Plant Extracts Plant based Piptostigma fugax
• Sesquiterpenoids

Additional information on Cyperotundone

Exploring the Versatile Compound: Cyperotundone (CAS No. 3466-15-7)

Cyperotundone (CAS No. 3466-15-7) is a naturally occurring sesquiterpenoid compound that has garnered significant attention in the fields of phytochemistry, aromatherapy, and natural product research. This unique molecule is primarily derived from Cyperus rotundus, commonly known as nutgrass, a plant with a long history of use in traditional medicine systems. The growing interest in plant-derived bioactive compounds has positioned Cyperotundone as a subject of increasing scientific investigation and commercial application.

The molecular structure of Cyperotundone features a distinctive tricyclic framework characteristic of many sesquiterpenes, which contributes to its diverse biological activities. Researchers have identified this compound as one of the key active principles responsible for the therapeutic effects associated with Cyperus rotundus extracts. In recent years, with the rising popularity of natural alternatives in wellness products, Cyperotundone has emerged as a compound of particular interest to formulators of botanical supplements and aromatherapy blends.

One of the most frequently asked questions about Cyperotundone concerns its potential benefits. Current research suggests this compound may possess various bioactive properties, though comprehensive clinical studies are still needed. The compound's presence in essential oil formulations has been linked to certain aromatic and therapeutic qualities that align with current consumer trends toward holistic wellness approaches. Manufacturers of natural personal care products are particularly interested in Cyperotundone for its potential applications in skin care formulations and stress-relief products.

The extraction and isolation of Cyperotundone typically involve advanced techniques such as supercritical fluid extraction or steam distillation, followed by chromatographic purification. These methods ensure the production of high-purity Cyperotundone suitable for research and commercial applications. Analytical characterization of this compound is commonly performed using GC-MS analysis and NMR spectroscopy, techniques that have become standard in natural product chemistry laboratories worldwide.

In the context of sustainable sourcing and green chemistry initiatives, Cyperotundone represents an interesting case study. The compound's natural origin and potential applications in eco-friendly formulations align well with current market demands for environmentally conscious ingredients. This has led to increased research into optimizing the yield of Cyperotundone from Cyperus rotundus through sustainable agricultural practices and improved extraction technologies.

Quality control standards for Cyperotundone have become increasingly important as its commercial applications expand. Analytical methods for verifying the identity and purity of Cyperotundone typically include determination of specific spectroscopic fingerprints and chromatographic profiles. These quality assurance measures are particularly crucial for manufacturers of botanical extracts and natural fragrance compounds who incorporate this ingredient into their products.

The stability profile of Cyperotundone under various storage conditions is another area of practical importance. Research indicates that proper storage in amber glass containers under controlled temperatures can significantly extend the shelf life of Cyperotundone-containing preparations. This information is valuable for formulators developing products with this intriguing natural compound.

From a market perspective, the demand for Cyperotundone has shown steady growth, particularly in sectors focused on natural wellness solutions and plant-based therapeutics. The compound's unique chemical signature and potential benefits have made it a sought-after ingredient for specialty chemical suppliers and natural product manufacturers. Industry analysts note that interest in Cyperotundone correlates with broader trends favoring botanically-derived compounds over synthetic alternatives in certain applications.

Future research directions for Cyperotundone may include more detailed investigations into its structure-activity relationships and potential synergistic effects with other plant metabolites. As analytical techniques continue to advance, scientists anticipate discovering more about this compound's molecular interactions and possible applications in various health and wellness formulations. The ongoing exploration of Cyperotundone exemplifies the growing scientific interest in medicinal plant constituents and their potential benefits.

For researchers and product developers working with Cyperotundone, understanding its physicochemical properties remains fundamental. The compound's solubility characteristics, volatility profile, and compatibility with various formulation matrices are essential considerations when designing delivery systems or application methods. These practical aspects continue to be important topics in the scientific literature surrounding this fascinating natural product.

In conclusion, Cyperotundone (CAS No. 3466-15-7) represents an intriguing example of nature's chemical diversity with potential applications across multiple industries. From its origins in traditional herbal medicine to its current status as a subject of modern scientific investigation, this compound continues to reveal new dimensions of interest. As consumer preferences shift toward natural ingredient solutions and plant-based compounds, Cyperotundone is likely to remain an important focus of research and product development in the coming years.